Cas no 1934420-79-7 (3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid)

• Product Name: 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid
• CAS No: 1934420-79-7
• MF: C₁₁H₂₁NO₄S
• MW: 263.353742361069
• CID: 5969773
• PubChem ID: 130639379
• Update Time: 2025-07-21

3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid
• 3-[(2-{[(tert-butoxy)carbonyl]amino}ethyl)sulfanyl]butanoic acid
• 1934420-79-7
• EN300-177725

• Inchi： 1S/C11H21NO4S/c1-8(7-9(13)14)17-6-5-12-10(15)16-11(2,3)4/h8H,5-7H2,1-4H3,(H,12,15)(H,13,14)
• InChI Key： BTZGPAGUDYQOPF-UHFFFAOYSA-N
• SMILES： S(CCNC(=O)OC(C)(C)C)C(C)CC(=O)O

Computed Properties

• Exact Mass: 263.11912932g/mol
• Monoisotopic Mass: 263.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 101Ų

Additional information on 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid

Recent Advances in the Study of 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid (CAS: 1934420-79-7)

3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid (CAS: 1934420-79-7) is a chemically synthesized compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique thioether linkage and tert-butoxycarbonyl (Boc) protected amine, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs. The compound's structural features make it an attractive candidate for further investigation, as it can be readily modified to enhance its pharmacological properties.

One of the key areas of research involving 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid is its role in the design of cysteine protease inhibitors. Cysteine proteases are a class of enzymes implicated in various pathological conditions, including cancer, inflammatory diseases, and parasitic infections. Recent publications have demonstrated that derivatives of this compound exhibit potent inhibitory activity against cathepsin B, a cysteine protease overexpressed in several malignancies. The Boc-protected amine moiety in the compound allows for further functionalization, enabling researchers to fine-tune the inhibitory potency and selectivity.

In addition to its applications in enzyme inhibition, 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid has been investigated as a building block for prodrug development. Prodrugs are pharmacologically inactive compounds that undergo biotransformation to release active drugs in vivo. The thioether linkage in this compound provides a stable yet cleavable bond, making it suitable for prodrug strategies aimed at improving drug solubility, bioavailability, and targeted delivery. Recent studies have highlighted its utility in the synthesis of prodrugs for anticancer agents, where the compound's structure facilitates controlled release of the active drug in tumor microenvironments.

Another noteworthy advancement is the use of 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid in bioconjugation chemistry. The compound's thiol group can be exploited for site-specific modification of proteins and peptides, enabling the development of bioconjugates with enhanced therapeutic properties. For instance, researchers have successfully conjugated this compound to monoclonal antibodies, creating antibody-drug conjugates (ADCs) with improved stability and efficacy. These ADCs hold promise for targeted cancer therapy, as they combine the specificity of antibodies with the cytotoxic effects of small-molecule drugs.

Despite these promising developments, challenges remain in the optimization of 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid for clinical applications. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to enhance the compound's drug-like properties, including the introduction of fluorinated analogs to improve metabolic stability and the exploration of novel delivery systems to enhance bioavailability.

In conclusion, 3-(2-{(tert-butoxy)carbonylamino}ethyl)sulfanylbutanoic acid (CAS: 1934420-79-7) represents a valuable scaffold in chemical biology and pharmaceutical research. Its versatility as an enzyme inhibitor, prodrug intermediate, and bioconjugation tool underscores its potential for diverse therapeutic applications. Ongoing research aims to overcome existing limitations and translate these findings into clinically viable solutions. As the field advances, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.